Cas no 39811-07-9 ((5-fluoro-1H-1,3-benzodiazol-2-yl)methanol)

(5-fluoro-1H-1,3-benzodiazol-2-yl)methanol structure
39811-07-9 structure
Product Name:(5-fluoro-1H-1,3-benzodiazol-2-yl)methanol
CAS No:39811-07-9
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD09263497
CID:298432
PubChem ID:329775570
Update Time:2025-04-19

(5-fluoro-1H-1,3-benzodiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Fluoro-1H-benzo[d]imidazol-2-yl)methanol
    • (5-fluoro-1H-benzimidazol-2-yl)methanol(SALTDATA: FREE)
    • (6-fluoro-1H-benzimidazol-2-yl)methanol
    • 1H-Benzimidazole-2-methanol,6-fluoro-
    • 5-Fluoro-2-hydroxymethylbenzimidazole
    • 6-fluoro-1H-Benzimidazole-2-methanol
    • (5-fluoro-1H-benzimidazol-2-yl)methanol
    • (6-fluoro-1H-benzo[d]imidazol-2-yl)methanol
    • (5-fluoro-1H-1,3-benzodiazol-2-yl)methanol
    • (6-fluorobenzimidazol-2-yl)methan-1-ol
    • 5-Fluoro-2-(hydroxymethyl)benzimidazole
    • RW2652
    • SBB018533
    • STK787541
    • FT-0712424
    • 2-(Hydroxymethyl)-5-fluoro-1H-benzimidazole
    • BB 0241899
    • 1H-Benzimidazole-2-methanol,5-fluoro-(9CI)
    • AS-65351
    • DTXSID00587982
    • D75880
    • (5-Fluoro-1H-benzimidazol-2-yl)methanol, AldrichCPR
    • (6-fluoro-1H-1,3-benzodiazol-2-yl)methanol
    • AKOS005622346
    • MFCD09263497
    • AKOS000275050
    • A18732
    • 39811-07-9
    • F2101-0139
    • SCHEMBL5774011
    • CS-0097344
    • 1H-benzimidazole-2-methanol, 5-fluoro-
    • 5-methyl-1H-Indole-3-ethanamine
    • DB-004000
    • ALBB-018707
    • MDL: MFCD09263497
    • Inchi: 1S/C8H7FN2O/c9-5-1-2-6-7(3-5)11-8(4-12)10-6/h1-3,12H,4H2,(H,10,11)
    • InChI Key: WFGVOSSDGZOYNE-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(CO)=N2

Computed Properties

  • Exact Mass: 166.05400
  • Monoisotopic Mass: 166.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.9

Experimental Properties

  • Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 416.1°C at 760 mmHg
  • Flash Point: 205.5°C
  • Refractive Index: 1.686
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 48.91000
  • LogP: 1.19430

(5-fluoro-1H-1,3-benzodiazol-2-yl)methanol Security Information

(5-fluoro-1H-1,3-benzodiazol-2-yl)methanol Pricemore >>

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